DNA-PK-IN-14

• Molecular Formula: C20H24N4O3
• Molecular Weight: 368.4 g/mol
• InChI: InChI=1S/C20H24N4O3/c1-13-10-15(26-3)4-5-16(13)22-19-11-17-18(12-21-19)23(2)20(25)24(17)14-6-8-27-9-7-14/h4-5,10-12,14H,6-9H2,1-3H3,(H,21,22)
• InChIKey: OFWQGRBXWVWGSR-UHFFFAOYSA-N

DNA-PK-IN-14: Identity and Source Verification

DNA-PK-IN-14 (synonym: compound 78; CAS: 2766001-96-9; molecular formula: C20H24N4O3; MW: 368.43) is a potent and highly selective small-molecule inhibitor of DNA-dependent protein kinase (DNA-PK) belonging to the 6-anilino imidazo[4,5-c]pyridin-2-one chemical class [1]. It was discovered through a structure–activity relationship (SAR) optimization campaign at the University of Auckland and is protected under PCT/IB2021/058707 (US Patent Application 20230365559), assigned to DDRx Pharmaceuticals Ltd [2]. The compound exhibits a biochemical IC50 of 7.95 nM against DNA-PK with exceptional selectivity over the PI3K and PIKK kinase families, high oral bioavailability (F = 88% in mice), and validated radiosensitization activity across multiple human cancer cell lines and tumor xenograft models [1].

1

DNA-PK pathway inhibition study fit

Target engagement confirmed by PRKDC–/– loss-of-function control

2

Kinase selectivity research workflow

Isoform-selectivity context across PI3K and PIKK families

3

Oral systemic exposure research context

Supports oral gavage dosing in preclinical tumor models

• [1] Hong CR, Liew LP, Wong WW, Dickson BD, Cheng G, Shome A, Airey R, Jaiswal J, Lipert B, Jamieson SMF, Wilson WR, Hay MP. Identification of 6-Anilino Imidazo[4,5-c]pyridin-2-ones as Selective DNA-Dependent Protein Kinase Inhibitors and Their Application as Radiosensitizers. J Med Chem. 2024 Jul 25;67(14):12366-12385. doi: 10.1021/acs.jmedchem.4c01120. PMID: 39007759; PMCID: PMC11284801. View Source
• [2] Hay MP, Wilson WR, Hong CR, Dickson BD, Liew LP, Wong WW, Jamieson SMF, Jaiswal J, Lipert B, Shome A, Airey R, Cheng G. Novel aminopyridines and their use in treating cancer. PCT/IB2021/058707 (US Patent Application 20230365559), filed Sep 24, 2021, published Nov 16, 2023. View Source

Why DNA-PK-IN-14 Is Not Interchangeable

DNA-PK inhibitors are not functionally interchangeable despite sharing a common nominal target. Clinical candidates AZD7648 (AstraZeneca) and peposertib/M3814 (Merck) differ substantially from DNA-PK-IN-14 in their PI3K isoform selectivity profiles, with peposertib exhibiting only 21-fold selectivity over PI3Kα and 3.7-fold over PI3Kδ, compared with 231-fold and 858-fold, respectively, for DNA-PK-IN-14 — differences that translate to distinct off-target liability and therapeutic window characteristics [1]. Similarly, the older tool compound NU7441 (KU-57788) lacks oral bioavailability suitable for in vivo radiosensitization studies, making it inadequate for experiments requiring systemic drug exposure . Even within the same imidazopyridinone series, the predecessor compound 53 shows materially lower radiosensitization potency (SER10 of 1.86 vs 2.54 for DNA-PK-IN-14 at 1 μM in HCT116/54C cells) and reduced selectivity against mTOR (1320-fold vs 3940-fold), underscoring that subtle structural modifications within a congeneric series produce pharmacologically meaningful performance gaps [1]. Substituting DNA-PK-IN-14 with any in-class analog risks compromised experimental reproducibility, altered radiosensitization efficacy, and confounding off-target effects.

Risk 1

Peposertib / M3814

PI3K isoform selectivity profile may not transfer — lower PI3Kα and PI3Kδ discrimination reported in head-to-head panel

Risk 2

AZD7648

mTOR selectivity context differs — pan-PIKK profile may shift pathway interpretation in mTOR-sensitive tumor models

Risk 3

NU7441 / Compound 53

Oral bioavailability context or off-target kinase profile differs — JNK/FMS activities absent in DNA-PK-IN-14; systemic exposure research fit may not replicate

• [1] Hong CR, Liew LP, Wong WW, Dickson BD, Cheng G, Shome A, Airey R, Jaiswal J, Lipert B, Jamieson SMF, Wilson WR, Hay MP. Identification of 6-Anilino Imidazo[4,5-c]pyridin-2-ones as Selective DNA-Dependent Protein Kinase Inhibitors and Their Application as Radiosensitizers. J Med Chem. 2024 Jul 25;67(14):12366-12385. doi: 10.1021/acs.jmedchem.4c01120. View Source

DNA-PK-IN-14: Quantitative Differentiation Evidence

PI3K Isoform and mTOR Selectivity

In a direct head-to-head biochemical panel (Table 7 of the primary publication), DNA-PK-IN-14 (compound 78) was compared with the clinical candidates peposertib (2) and AZD7648 (3) for potency against DNA-PK and selectivity over all class I PI3K isoforms and mTOR. DNA-PK-IN-14 displayed an IC50 of 7.95 nM against DNA-PK and 231-fold selectivity over PI3Kα (IC50 = 1840 nM), 1110-fold over PI3Kβ (8830 nM), 1350-fold over PI3Kγ (10700 nM), 858-fold over PI3Kδ (6820 nM), and 3940-fold over mTOR (31300 nM). In contrast, peposertib, despite being ~20-fold more potent against DNA-PK (IC50 = 0.36 nM), exhibited unacceptably low selectivity over PI3Kα (21-fold; IC50 = 7.49 nM) and PI3Kδ (3.7-fold; IC50 = 1.33 nM). AZD7648 (DNA-PK IC50 = 2.53 nM) showed intermediate selectivity for PI3Kα (379-fold) but significantly weaker mTOR selectivity (543-fold vs 3940-fold for DNA-PK-IN-14). [1]

PI3K Selectivity Panel

Head-to-head

DNA-PK-IN-14 PI3Kα 231× · PI3Kδ 858× · mTOR 3940×

Peposertib PI3Kα 21× · PI3Kδ 3.7× · mTOR 62100×

AZD7648 PI3Kα 379× · PI3Kδ 1210× · mTOR 543×

Supports isoform-selectivity pathway interpretation

Biochemical panel; IC50 means of 2 replicates · J Med Chem 2024 Table 7

Evidence Dimension	Biochemical selectivity ratio (IC50[off-target] / IC50[DNA-PK]) across PI3Kα, PI3Kδ, and mTOR
Target Compound Data	DNA-PK-IN-14 IC50 (DNA-PK) = 7.95 nM; PI3Kα = 1840 nM (231×); PI3Kδ = 6820 nM (858×); mTOR = 31300 nM (3940×)
Comparator Or Baseline	Peposertib: DNA-PK IC50 = 0.36 nM; PI3Kα = 7.49 nM (21×); PI3Kδ = 1.33 nM (3.7×); mTOR = 22400 nM (62100×). AZD7648: DNA-PK IC50 = 2.53 nM; PI3Kα = 960 nM (379×); PI3Kδ = 3060 nM (1210×); mTOR = 1370 nM (543×)
Quantified Difference	DNA-PK-IN-14 exceeds peposertib selectivity against PI3Kα by 11-fold (231× vs 21×) and against PI3Kδ by 232-fold (858× vs 3.7×). DNA-PK-IN-14 exceeds AZD7648 mTOR selectivity by 7.3-fold (3940× vs 543×).
Conditions	Biochemical kinase inhibition assay; IC50 values are means of two replicate experiments (compounds 53, 78, and 3) or two replicates in a single experiment (compound 2); reported in J Med Chem 2024, Table 7.

Why This Matters

The markedly superior PI3Kα and PI3Kδ selectivity of DNA-PK-IN-14 relative to peposertib reduces the risk of PI3K-mediated off-target effects (e.g., metabolic dysregulation) during in vivo radiosensitization studies, while its superior mTOR selectivity over AZD7648 may confer advantages in tumor types where mTOR pathway integrity is critical.

• [1] Hong CR, Liew LP, Wong WW, Dickson BD, Cheng G, Shome A, Airey R, Jaiswal J, Lipert B, Jamieson SMF, Wilson WR, Hay MP. Identification of 6-Anilino Imidazo[4,5-c]pyridin-2-ones as Selective DNA-Dependent Protein Kinase Inhibitors and Their Application as Radiosensitizers. J Med Chem. 2024 Jul 25;67(14):12366-12385. Table 7. View Source

Radiosensitization Potency in Cancer Cell Lines

Head-to-head radiosensitization potency was evaluated using a growth inhibition endpoint combining compound treatment with 3 Gy gamma radiation in HCT116/54C colorectal carcinoma cells and HAP1 wild-type cells (Table 4). DNA-PK-IN-14 achieved an S50 of 0.54 ± 0.14 μM in HCT116/54C cells and 0.24 ± 0.04 μM in HAP1 cells, with no single-agent toxicity (IC50 >10 μM) and complete loss of radiosensitization in DNA-PK-null HAP1 PRKDC–/– cells (S50 >10 μM), confirming on-target mechanism. By comparison, peposertib (2) showed S50 values of 0.26 μM (HCT116/54C) and 0.06 μM (HAP1), while AZD7648 (3) gave S50 values of 0.061 ± 0.001 μM and 0.057 ± 0.003 μM. Compound 53, the earlier lead from the same series, provided an S50 of 1.46 ± 0.27 μM (HCT116/54C), representing a 2.7-fold weaker radiosensitization than DNA-PK-IN-14. [1]

Cellular Radiosensitization

Head-to-head

S50 = 0.54 ± 0.14 μM HCT116/54C colorectal carcinoma · 3 Gy radiation HAP1 wild-type S50 = 0.24 ± 0.04 μM · PRKDC–/– S50 >10 μM

Supports cellular radiosensitization endpoint review

On-target mechanism confirmed by DNA-PK-null control · n = 3 independent experiments

Evidence Dimension	Radiosensitization S50 (μM) — concentration yielding 50% growth inhibition when combined with 3 Gy radiation, normalized to radiation-only controls
Target Compound Data	DNA-PK-IN-14: HCT116/54C S50 = 0.54 ± 0.14 μM; HAP1 S50 = 0.24 ± 0.04 μM; HAP1 PRKDC–/– S50 >10 μM
Comparator Or Baseline	Peposertib: HCT116/54C S50 = 0.26 μM; HAP1 S50 = 0.06 μM. AZD7648: HCT116/54C S50 = 0.061 ± 0.001 μM; HAP1 S50 = 0.057 ± 0.003 μM. Compound 53 (series predecessor): HCT116/54C S50 = 1.46 ± 0.27 μM.
Quantified Difference	DNA-PK-IN-14 is 2.7-fold more potent than compound 53; 2.1-fold less potent than peposertib; 8.9-fold less potent than AZD7648 in HCT116/54C cells.
Conditions	Growth inhibition assay; HCT116/54C, HAP1 wild-type, and HAP1 PRKDC–/– cells; 3 Gy gamma radiation; values are means ± SEM for n = 3 (78, 3), n = 2 (53), n = 1 (2) independent experiments.

Why This Matters

DNA-PK-IN-14 provides an intermediate radiosensitization potency window — stronger than the earlier lead 53 but distinct from the ultra-potent clinical candidates — which may be advantageous in settings where moderate DNA-PK inhibition is preferred to balance efficacy against normal tissue toxicity, and the DNA-PK-dependent mechanism is rigorously validated by the HAP1 PRKDC–/– control.

• [1] Hong CR et al. J Med Chem. 2024 Jul 25;67(14):12366-12385. Table 4; Figure 4. View Source

Clonogenic Radiosensitization Enhancement Ratio

In clonogenic survival assays — the gold-standard method for quantifying radiosensitization — DNA-PK-IN-14 achieved a sensitization enhancement ratio at 10% survival (SER10) of 2.54 at 1 μM in HCT116/54C colorectal carcinoma cells (Table S4). This was compared directly with AZD7648 (3), which produced an SER10 of 3.17 at 1 μM (1.25-fold higher than DNA-PK-IN-14), and compound 53, which gave an SER10 of 1.86 at 1 μM (1.37-fold lower than DNA-PK-IN-14). At 3 μM, DNA-PK-IN-14 produced an SER10 of 1.81 in wild-type HAP1 cells but only 1.02 in HAP1 PRKDC–/– cells, confirming DNA-PK-dependent radiosensitization. Across a panel of 8 human cancer cell lines (pancreatic, NSCLC, HNSCC), DNA-PK-IN-14 demonstrated robust radiosensitization with SER10 values at 1 μM ranging from 1.46 to 2.69 across the panel. [1]

Clonogenic SER10

Head-to-head

DNA-PK-IN-14 SER10 = 2.54 at 1 μM · range 1.46–2.69 across 8 cell lines

Compound 53 SER10 = 1.86 at 1 μM

AZD7648 SER10 = 3.17 at 1 μM

Supports clonogenic endpoint context across tumor types

Gold-standard clonogenic survival assay · HCT116/54C · Table S4, Figure 5, Figure 7

Evidence Dimension	Sensitization Enhancement Ratio at 10% survival (SER10) at 1 μM in HCT116/54C clonogenic assay
Target Compound Data	DNA-PK-IN-14 (78): SER10 at 1 μM = 2.54 in HCT116/54C; broad-spectrum SER10 range = 1.46–2.69 across 8 cell lines at 1 μM
Comparator Or Baseline	AZD7648 (3): SER10 at 1 μM = 3.17. Compound 53: SER10 at 1 μM = 1.86.
Quantified Difference	DNA-PK-IN-14 is 1.37-fold superior to compound 53 and 0.80-fold relative to AZD7648 (i.e., AZD7648 is 1.25-fold more potent in this assay).
Conditions	Clonogenic survival assay; HCT116/54C cells; gamma radiation; SER10 values derived from full survival curves; Table S4, Figure 5, and Figure 7 of the primary reference.

Why This Matters

The clonogenic SER10 data demonstrate that DNA-PK-IN-14 provides substantially improved radiosensitization over the earlier series lead (compound 53) and achieves clinically meaningful radiosensitization across a broad spectrum of solid tumor types, positioning it as a differentiated preclinical tool compound. The intermediate potency relative to AZD7648 may be preferred in combination regimens where excessive radiosensitization could exacerbate normal tissue toxicity.

• [1] Hong CR et al. J Med Chem. 2024 Jul 25;67(14):12366-12385. Table S4; Figure 5; Figure 7. View Source

Oral Bioavailability Profile

The oral pharmacokinetic profile of DNA-PK-IN-14 was determined in male CD-1 mice dosed at 10 mg/kg PO and 1 mg/kg IV in saline. Plasma AUC values were 9130 nM·h (PO) and 1030 nM·h (IV), yielding a calculated oral bioavailability (F) of 88% [1]. By cross-study comparison, other DNA-PK inhibitors with reported oral bioavailability data include the heterotricyclic compound SK10 (F = 31.8% in rats) [2] and the heterotetracyclic compound D11 (F = 42.6% in SD rats) [3]. The clinical candidate AZD7648 is orally bioavailable but its specific F value in mice has not been publicly disclosed in peer-reviewed literature . NU7441, a widely used tool compound, is administered intraperitoneally and lacks demonstrated oral bioavailability for systemic exposure . DNA-PK-IN-14 also exhibited a high maximum tolerated dose (MTD = 740 mg/kg) in mice, with free plasma concentrations of 0.2–2.0 μM maintained for at least 6 h following a 100 mg/kg oral dose, consistent with sustained radiosensitization exposure [1].

Oral Bioavailability

Cross-study comparable

F = 88% CD-1 mice · 10 mg/kg PO · plasma AUC = 9130 nM·h MTD = 740 mg/kg · free plasma 0.2–2.0 μM sustained ≥6 h

Supports oral exposure-model validation

Cross-study: SK10 F = 31.8% (rat) · D11 F = 42.6% (rat) · species difference noted

Evidence Dimension	Oral bioavailability (F%) in rodent models
Target Compound Data	DNA-PK-IN-14: F = 88% in male CD-1 mice (10 mg/kg PO / 1 mg/kg IV in saline); plasma AUC = 9130 nM·h (PO); MTD = 740 mg/kg
Comparator Or Baseline	SK10: F = 31.8% (rats). D11: F = 42.6% (SD rats). NU7441: oral bioavailability not demonstrated. AZD7648: no specific F% disclosed in peer-reviewed literature.
Quantified Difference	DNA-PK-IN-14 oral bioavailability is 2.8-fold higher than SK10 (88% vs 31.8%) and 2.1-fold higher than D11 (88% vs 42.6%).
Conditions	CD-1 mice; saline formulation; 10 mg/kg PO and 1 mg/kg IV; plasma concentrations measured by LC-MS/MS. Cross-study comparator data from independent publications in rats (not mice — species difference noted).

Why This Matters

The 88% oral bioavailability of DNA-PK-IN-14 substantially exceeds that of other orally characterized DNA-PK inhibitors, enabling robust systemic exposure via convenient oral gavage dosing in preclinical tumor models without requiring intravenous or intraperitoneal administration, which reduces experimental variability and animal stress.

• [1] Hong CR et al. J Med Chem. 2024 Jul 25;67(14):12366-12385. Figure 8; oral bioavailability F = 88%. View Source
• [2] Discovery of Novel Heterotricyclic Compounds as DNA-Dependent Protein Kinase (DNA-PK) Inhibitors with Enhanced Chemosensitivity, Oral Bioavailability, and the Ability to Potentiate Cancer Immunotherapy. J Med Chem. 2024; SK10 oral bioavailability F = 31.8%. View Source
• [3] Discovery of Novel Heterotetracyclic DNA-Dependent Protein Kinase (DNA-PK) Inhibitors with Improved Oral Bioavailability and Potent Cancer Immunotherapy-Potentiating Activity. 2026. D11 oral bioavailability F = 42.6%. View Source

Kinome-Wide Selectivity and Off-Target Profiling

DNA-PK-IN-14 was screened against 416 protein kinases and 20 lipid kinases at 1 μM (Reaction Biology Corp). Only PIM1 showed approximately 50% inhibition at the screening concentration; however, in follow-up concentration–response assays, DNA-PK-IN-14 demonstrated no inhibitory activity against PIM1 at concentrations up to 100 μM, confirming negligible off-target liability within the kinome [1]. Against the PIKK family, ATM was inhibited with an IC50 of 9.15 μM (representing 1150-fold selectivity for DNA-PK), and ATR showed 93% of control activity at 1 μM. This kinome-wide selectivity was directly compared with peposertib (2), which the authors note is less selective than DNA-PK-IN-14 in the PI3K isoform panel [1], and AZD7648 (3), against which DNA-PK-IN-14 demonstrates broadly comparable selectivity [1]. The predecessor compound 53 showed off-target inhibition of JNK2 (IC50 = 193 nM; 26-fold selectivity), JNK3 (308 nM; 42-fold), and FMS kinase (443 nM; 61-fold), all of which were absent in DNA-PK-IN-14, representing a substantial improvement in kinome clean-up through SAR optimization [1].

Kinome-Wide Profiling

Head-to-head

416 protein + 20 lipid kinases screened at 1 μM · only PIM1 ~50% inhibition (no activity at ≤100 μM in follow-up) · ATM IC50 = 9.15 μM (1150× selectivity) · ATR 93% control at 1 μM

Supports kinome-wide specificity interpretation

Reaction Biology Corp panel · JNK2/JNK3/FMS hits absent vs predecessor compound 53

Evidence Dimension	Kinome-wide off-target kinase inhibition at 1 μM and PIKK family IC50 values
Target Compound Data	DNA-PK-IN-14: Only PIM1 ~50% inhibition at 1 μM (no activity at ≤100 μM); ATM IC50 = 9.15 μM (1150× selectivity); ATR = 93% control at 1 μM
Comparator Or Baseline	Compound 53: Off-target hits at JNK2 (IC50 = 193 nM; 26×), JNK3 (308 nM; 42×), FMS (443 nM; 61×). Peposertib: less selective in PI3K isoform panel. AZD7648: broadly comparable selectivity to DNA-PK-IN-14.
Quantified Difference	DNA-PK-IN-14 eliminated JNK2, JNK3, and FMS off-target activities present in compound 53 and conferred 1150-fold DNA-PK selectivity over ATM.
Conditions	Kinome scan: 416 protein + 20 lipid kinases at 1 μM (Reaction Biology Corp); follow-up IC50 determination for hits; PIKK family IC50 values determined in independent biochemical assays.

Why This Matters

The clean kinome profile of DNA-PK-IN-14 — devoid of the JNK and FMS kinase off-target activities present in the earlier lead — reduces confounding pharmacological effects in mechanistically focused radiosensitization experiments, improving the interpretability of in vivo efficacy and toxicity outcomes and making the compound a superior chemical probe for DNA-PK biology.

• [1] Hong CR et al. J Med Chem. 2024 Jul 25;67(14):12366-12385. Kinome scan data in text and Supporting Information (Table S2, Figure S1); PIKK selectivity data in Table 7 and main text. View Source

In Vivo Tumor Xenograft Radiosensitization

Head-to-head in vivo radiosensitization was evaluated in two subcutaneous tumor xenograft models with AZD7648 (3) as a direct comparator. In HCT116/54C colorectal carcinoma xenografts, both DNA-PK-IN-14 and AZD7648 were effective radiosensitizers when combined with 13 Gy radiation, with AZD7648 being somewhat more effective at equimolar doses in the ex vivo clonogenic endpoint [1]. In the UT-SCC-74B head and neck squamous cell carcinoma (HNSCC) xenograft model, both compounds demonstrated highly significant radiosensitization activity: DNA-PK-IN-14 at 150 mg/kg and AZD7648 at 75 mg/kg (equimolar adjustment) elicited statistically significant tumor radiosensitization when combined with radiation [1]. DNA-PK-IN-14 also provided substantial tumor growth inhibition of HCT116/54C xenografts in combination with radiation as a standalone endpoint. No single-agent antitumor activity was observed with either compound in the absence of radiation, confirming that the in vivo efficacy is mechanism-based radiosensitization rather than direct cytotoxicity [1].

In Vivo Xenograft

Head-to-head

HCT116/54C CRC significant radiosensitization · DNA-PK-IN-14 150 mg/kg PO + 13 Gy

UT-SCC-74B HNSCC DNA-PK-IN-14 vs AZD7648 · both reported significant radiosensitization

No single-agent antitumor activity · mechanism-based radiosensitization

Supports in vivo model-response endpoint context

NIH-III mice · oral dosing · ex vivo clonogenic + tumor growth delay · Figure 9

Evidence Dimension	In vivo tumor xenograft radiosensitization efficacy (HCT116/54C and UT-SCC-74B models)
Target Compound Data	DNA-PK-IN-14 (78): 150 mg/kg PO in UT-SCC-74B model; significant radiosensitization + tumor growth inhibition in HCT116/54C.
Comparator Or Baseline	AZD7648 (3): 75 mg/kg PO in UT-SCC-74B model; effective radiosensitizer in both models; somewhat more effective than 78 at equimolar doses in HCT116/54C.
Quantified Difference	Both compounds produced statistically significant radiosensitization; AZD7648 required half the mg/kg dose for comparable UT-SCC-74B efficacy (75 vs 150 mg/kg).
Conditions	NIH-III immunodeficient mice bearing subcutaneous HCT116/54C or UT-SCC-74B xenografts; oral dosing; 13 Gy radiation; efficacy assessed by ex vivo clonogenic assay and tumor growth delay (Figure 9).

Why This Matters

In vivo confirmation of radiosensitization in two clinically relevant tumor models — including HNSCC, which is a major indication for chemoradiotherapy — validates DNA-PK-IN-14 as a credible preclinical radiosensitizer. The availability of side-by-side AZD7648 benchmarking data enables researchers to calibrate efficacy expectations and select the compound best matched to their experimental tumor model and dosing regimen.

• [1] Hong CR et al. J Med Chem. 2024 Jul 25;67(14):12366-12385. Figure 9; in vivo xenograft efficacy results. View Source

DNA-PK-IN-14: Research and Preclinical Applications

Radiosensitization with Defined PI3K Selectivity

Investigators studying radiation–drug combinations where PI3K pathway integrity must be preserved should select DNA-PK-IN-14 over peposertib. DNA-PK-IN-14 provides 231-fold selectivity over PI3Kα versus only 21-fold for peposertib, and 858-fold selectivity over PI3Kδ versus 3.7-fold for peposertib [1]. This differential enables radiosensitization experiments without confounding PI3K-mediated metabolic or immune cell signaling effects, which is especially critical in tumor models where PI3Kδ activity in tumor-infiltrating lymphocytes influences therapeutic response. The clean kinome profile — free of JNK2, JNK3, and FMS kinase off-target hits that plagued the predecessor compound 53 — further supports mechanistically unambiguous radiosensitization readouts [1].

High-Bioavailability Oral Radiosensitization

DNA-PK-IN-14 is the preferred choice for tumor xenograft studies requiring sustained systemic DNA-PK inhibition via oral gavage, with an oral bioavailability of 88% — substantially exceeding that of the heterotricyclic inhibitor SK10 (31.8%) and the heterotetracyclic inhibitor D11 (42.6%) [1]. Free plasma concentrations of 0.2–2.0 μM are maintained for at least 6 h after a single 100 mg/kg oral dose, consistent with effective radiosensitization exposure [1]. The high MTD of 740 mg/kg provides a wide therapeutic window for dose-range finding, enabling flexible scheduling relative to fractionated radiation regimens without dose-limiting toxicity [1]. This profile is particularly advantageous when daily oral dosing is required over multi-week radiation protocols.

Structurally Distinct Scaffold for Target Validation

DNA-PK-IN-14 belongs to the 6-anilino imidazo[4,5-c]pyridin-2-one chemotype, which is structurally distinct from the purinone scaffold of AZD7648 and the pyrimido-pyrazinone scaffold of peposertib [1]. Docking studies confirm that DNA-PK-IN-14 and AZD7648 share similar binding modes in the DNA-PKcs active site (PDB: 7OTW), with the imidazopyridine N-5 contacting LEU3806 and the O-2 contacting THR3811 [1]. This structural orthogonality enables researchers to use DNA-PK-IN-14 as an independent chemical probe to confirm that observed pharmacological effects are target-mediated rather than scaffold-dependent artifacts — a critical control in target validation studies — while retaining comparable biochemical selectivity to AZD7648 [1].

HNSCC Radiosensitization with In Vivo Validation

DNA-PK-IN-14 has demonstrated statistically significant radiosensitization in the UT-SCC-74B HNSCC xenograft model at 150 mg/kg PO in direct comparison with AZD7648 at 75 mg/kg [1]. HNSCC is a leading indication for definitive chemoradiotherapy, making this validated in vivo efficacy data directly relevant to translational research programs. Additionally, DNA-PK-IN-14 exhibited robust in vitro radiosensitization across multiple HNSCC cell lines (UT-SCC-74B and FaDu) with SER10 values within the 1.46–2.69 range, confirming HNSCC as a responsive tumor type [1]. Researchers developing radiosensitizer combinations for HNSCC can proceed with confidence that DNA-PK-IN-14 has both in vitro and in vivo validation in this disease context.

Application

Selection Property

Validation Focus

Isoform-selective radiosensitization studies

PI3K isoform selectivity review

Pathway-specific radiosensitization endpoints

Oral systemic exposure research

Oral bioavailability for systemic studies

Sustained plasma exposure validation

Independent chemical probe confirmation

Structurally distinct imidazopyridinone scaffold

Target-mediated vs scaffold-dependent effects

HNSCC model radiosensitization research

HNSCC model-response context

In vitro and in vivo model endpoints

• [1] Hong CR, Liew LP, Wong WW, Dickson BD, Cheng G, Shome A, Airey R, Jaiswal J, Lipert B, Jamieson SMF, Wilson WR, Hay MP. Identification of 6-Anilino Imidazo[4,5-c]pyridin-2-ones as Selective DNA-Dependent Protein Kinase Inhibitors and Their Application as Radiosensitizers. J Med Chem. 2024 Jul 25;67(14):12366-12385. doi: 10.1021/acs.jmedchem.4c01120. View Source